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An In-Depth Technical Guide to the Physicochemical Properties of 3-Amino-1-methylpyridin-
2(1H)-one hydrochloride

Introduction
In the landscape of modern drug discovery and development, a comprehensive understanding

of a new chemical entity's (NCE) physicochemical properties is not merely a regulatory

formality but a foundational pillar of a successful research program. These properties govern a

molecule's behavior from synthesis and formulation to its ultimate pharmacokinetic and

pharmacodynamic profile. This guide provides an in-depth analysis of 3-Amino-1-
methylpyridin-2(1H)-one hydrochloride, a heterocyclic compound of interest as a versatile

building block in medicinal chemistry.[1][2] The pyridinone scaffold is a privileged structure

found in numerous biologically active compounds, making a thorough characterization of its

derivatives essential for accelerating drug development timelines.[2]

The principles outlined herein are grounded in the recommendations set forth by the

International Council for Harmonisation (ICH) guidelines, particularly ICH Q6A, which mandates

the establishment of specifications for new drug substances to ensure quality, safety, and

efficacy.[3][4] This document is intended for researchers, scientists, and drug development

professionals, offering both a detailed characterization of the title compound and a practical

framework for its evaluation.
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Molecular and Structural Properties
The unambiguous identification and structural elucidation of a drug substance is the first step in

its characterization. For 3-Amino-1-methylpyridin-2(1H)-one hydrochloride, this involves

confirming its chemical identity and understanding its three-dimensional solid-state

architecture.

Property Value Source

IUPAC Name
3-amino-1-methylpyridin-

2(1H)-one hydrochloride
-

CAS Number 1523570-95-7 [5][6][7]

Molecular Formula C₆H₉ClN₂O [5]

Molecular Weight 160.6 g/mol [5]

Physical Form Solid [5]

Purity ≥95% [5]

InChI Key
JZVICGAMXLJCEN-

UHFFFAOYSA-N
[5]

Solid-State Structure: Single-Crystal X-ray
Crystallography
Single-Crystal X-ray Crystallography (SCXRC) stands as the definitive method for determining

the atomic and molecular structure of a crystalline solid.[8] It provides precise information on

bond lengths, bond angles, conformational preferences, and intermolecular interactions (such

as hydrogen bonding) that dictate the crystal packing. For pyridinone derivatives, which often

exhibit diverse coordination modes and tautomeric forms, SCXRC is invaluable for confirming

the exact structure and understanding its solid-state behavior.[2][9]

The insights gained from SCXRC are critical for identifying and differentiating polymorphs—

different crystalline forms of the same compound—which can have significantly different

physicochemical properties, including solubility and stability, as highlighted in ICH guideline

Q6A.[3]
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Crystal Growth: High-quality single crystals are grown, typically by slow evaporation of a

saturated solution of the compound in a suitable solvent (e.g., methanol, ethanol, or

acetonitrile).[9]

Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer

head.[9]

Data Collection: The crystal is cooled in a nitrogen stream (typically 100-150 K) to minimize

thermal vibrations. A diffractometer directs a beam of monochromatic X-rays onto the crystal.

As the crystal is rotated, a series of diffraction patterns are collected by a detector.[8][9]

Structure Solution and Refinement: The collected diffraction data are processed to determine

the unit cell dimensions and space group. The atomic positions are determined using direct

methods or Patterson methods, and the structural model is refined computationally to

achieve the best fit with the experimental data.[8]
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Workflow for Single-Crystal X-ray Crystallography.
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Thermal Properties
Thermal analysis techniques are indispensable in pharmaceutical development for

characterizing the stability and physical state of a drug substance. They measure changes in

material properties as a function of temperature, providing critical data for manufacturing,

formulation, and storage.[10]

Melting Point and Phase Transitions: Differential
Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a primary technique used to measure the heat flow

into or out of a sample as it is heated, cooled, or held at a constant temperature.[11][12] Its

primary applications in pharmaceutical sciences include:

Melting Point and Enthalpy of Fusion: Determining the precise melting point, which is a key

indicator of purity.

Polymorphism Detection: Identifying different crystalline forms, as they will exhibit distinct

melting points and thermal events.[11][13]

Purity Assessment: The presence of impurities typically broadens the melting endotherm and

lowers the melting point.[11][14]

Glass Transitions: Identifying the glass transition temperature (Tg) of amorphous materials.

[13]

Sample Preparation: A small amount of the sample (typically 1-5 mg) is accurately weighed

into an aluminum DSC pan. The pan is hermetically sealed.

Instrument Setup: The sample pan and an empty reference pan are placed in the DSC cell.

Thermal Program: The cell is heated at a constant rate (e.g., 10 °C/min) under a nitrogen

purge.[12] The heat flow difference between the sample and the reference is recorded as a

function of temperature.

Data Analysis: The resulting thermogram is analyzed to determine the onset temperature of

melting, the peak maximum (melting point), and the integrated peak area (enthalpy of
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fusion).[15]
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Experimental Workflow for DSC.

Thermal Stability and Composition: Thermogravimetric
Analysis (TGA)
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere.[10][16] It is a crucial tool for assessing the

thermal stability of a compound and quantifying volatile content.[17] Key applications include:

Thermal Stability: Determining the temperature at which the compound begins to

decompose.[10][16]

Solvent and Water Content: Quantifying the amount of residual solvents or water by

measuring the mass loss at temperatures below the decomposition point.[17][18]

Hydrate/Solvate Analysis: Characterizing the loss of water or solvent molecules from

crystalline hydrates or solvates.[17]

Sample Preparation: A small amount of the sample (typically 5-10 mg) is placed in a tared

TGA pan.

Instrument Setup: The pan is placed onto the highly sensitive balance inside the TGA

furnace.

Thermal Program: The furnace is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (typically nitrogen). The sample's mass is continuously recorded.

Data Analysis: The TGA curve (mass vs. temperature) is analyzed to identify the

temperatures at which mass loss occurs and to quantify the percentage of mass lost at each

step.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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